Cas no 330677-17-3 (N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide)

N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide structure
330677-17-3 structure
Product Name:N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide
CAS No:330677-17-3
MF:C25H28N2O3S
MW:436.566425323486
CID:6070352
PubChem ID:4182679
Update Time:2023-12-13

N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide
    • N-(1,2-dihydroacenaphthylen-5-yl)-4-(N,N-dipropylsulfamoyl)benzamide
    • Benzamide, N-(1,2-dihydro-5-acenaphthylenyl)-4-[(dipropylamino)sulfonyl]-
    • Oprea1_197811
    • AKOS001602948
    • 330677-17-3
    • F0147-0379
    • Inchi: 1S/C25H28N2O3S/c1-3-16-27(17-4-2)31(29,30)21-13-10-20(11-14-21)25(28)26-23-15-12-19-9-8-18-6-5-7-22(23)24(18)19/h5-7,10-15H,3-4,8-9,16-17H2,1-2H3,(H,26,28)
    • InChI Key: CRKUUMWRSVZLCH-UHFFFAOYSA-N
    • SMILES: C(NC1=C2C3=C(C=C1)CCC3=CC=C2)(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 436.18206393g/mol
  • Monoisotopic Mass: 436.18206393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Density: 1.264±0.06 g/cm3(Predicted)
  • pka: 13.49±0.20(Predicted)

N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0147-0379-2μmol
N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide
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